4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid

• IUPAC Name: 4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid
• InChI: InChI=1S/C15H9BrN2O3/c16-12-3-1-2-11(8-12)14-18-17-13(21-14)9-4-6-10(7-5-9)15(19)20/h1-8H,(H,19,20)
• InChI Key: XMVKOJLZERNSMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN=C(O2)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C15H9BrN2O3
• Molecular Weight: 345.15 g/mol

Description

4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid is a chemical compound that belongs to the oxadiazole family. It has gained significant attention in scientific research due to its potential as a therapeutic agent in various diseases.

Mechanism of Action

The mechanism of action of 4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or proteins involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation. Additionally, it has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid in lab experiments is its relatively simple synthesis method. Additionally, it exhibits a broad range of biological activities, making it useful for studying various diseases. However, its potential toxicity and limited solubility in water may pose challenges in certain experiments.

Future Directions

There are several future directions for research on 4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid. One area of interest is its potential as an anticancer agent. Further studies are needed to elucidate its mechanism of action and determine its efficacy in different types of cancer. Additionally, its potential as an anti-inflammatory and antidiabetic agent warrants further investigation. Finally, modifications to the compound structure may improve its solubility and reduce its toxicity, making it a more viable therapeutic option.

Synthesis Methods

The synthesis of 4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid involves the reaction of 3-bromoaniline with potassium hydroxide and carbon disulfide to form 3-bromo-1,2-benzisothiazole-1,1-dioxide. This intermediate is then reacted with hydrazine hydrate to form 5-(3-bromophenyl)-1,3,4-oxadiazol-2-amine. Finally, the amine is reacted with 4-carboxybenzoyl chloride to form the target compound.

Scientific Research Applications

4-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. Additionally, it has been investigated for its potential as an anti-inflammatory and antidiabetic agent.